Cas no 887582-56-1 (1,2,4-Benzenetriol,5-(aminomethyl)-)

• Product Name: 1,2,4-Benzenetriol,5-(aminomethyl)-
• CAS No: 887582-56-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 713331
• Update Time: 2024-01-31

1,2,4-Benzenetriol,5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol,5-(aminomethyl)-
• 2,4,5-Trihydroxybenzylamine
• 5-(aminomethyl)benzene-1,2,4-triol

• MDL： MFCD07786715
• Inchi： 1S/C7H9NO3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,9-11H,3,8H2
• InChI Key： BHUFLVAXHNGAPA-UHFFFAOYSA-N
• SMILES： NCC1=CC(O)=C(O)C=C1O

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 0.3